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Compound of Interest

Compound Name: Oxapropanium iodide

CAS No.: 541-66-2

Cat. No.: B1677840

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Chemical Profile and
Associated Hazards
Oxapropanium iodide (CAS 541-66-2), also known as trimethyl(2,3-

methylenedioxypropyl)ammonium iodide, is a quaternary ammonium compound (QAC).[1] Its

structure comprises a positively charged quaternary ammonium cation and an iodide anion.

This dual nature necessitates a disposal strategy that addresses the potential hazards of both

components.

Table 1: Chemical and Hazard Profile of Oxapropanium Iodide
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Property Information Source(s)

Chemical Name Oxapropanium iodide [1]

Synonyms

Trimethyl(2,3-

methylenedioxypropyl)ammoni

um Iodide

[1]

CAS Number 541-66-2 [1]

Molecular Formula C₇H₁₆INO₂ [1]

Molecular Weight 273.11 g/mol [1]

Appearance Solid (Typical for salts) General Chemical Knowledge

Primary Hazards

As a QAC, potential for skin

and eye irritation.[2] The iodide

component may cause thyroid

damage with prolonged

exposure.[2] QACs are known

to be toxic to aquatic life.[3][4]

[2][3][4]

The primary directive for the disposal of oxapropanium iodide is to prevent its release into the

environment, particularly into waterways, due to the ecotoxicity of quaternary ammonium

compounds.[3][4] Furthermore, the iodide component must be managed to prevent the

formation of volatile and hazardous elemental iodine.

Risk Assessment and Personal Protective
Equipment (PPE)
A thorough risk assessment is paramount before initiating any disposal procedure. The primary

risks associated with handling oxapropanium iodide waste are skin and eye contact, and

potential inhalation of any dust or aerosols.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes of

waste solutions.

Hand Protection Nitrile gloves.
Provides a barrier against skin

contact.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

creating dust or aerosols.

Minimizes inhalation of

airborne particles.

Always handle oxapropanium iodide and its waste in a well-ventilated area, preferably within

a chemical fume hood.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure adequate ventilation to disperse any airborne contaminants.

Absorb: For liquid spills, use an inert absorbent material such as vermiculite, sand, or earth.

[2] Do not use combustible materials like paper towels. For solid spills, gently sweep up the

material to avoid creating dust.

Collect: Place the absorbed or swept material into a clearly labeled, sealed container for

hazardous waste disposal.[2]

Decontaminate: Clean the spill area with a suitable solvent (e.g., water, if appropriate),

collecting the cleaning materials for disposal as hazardous waste.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.
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Step-by-Step Disposal Procedure
The disposal of oxapropanium iodide waste involves a two-pronged approach: addressing the

iodide anion and managing the quaternary ammonium cation. The entire process should be

treated as the disposal of hazardous chemical waste.

Initial Waste Collection and Segregation
All waste containing oxapropanium iodide, including unused product, contaminated labware,

and spill cleanup materials, must be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.[3] Do not mix this waste with other waste streams unless

compatibility has been confirmed by your institution's EHS department.

Treatment of the Iodide Component
If there is a possibility of elemental iodine being present in the waste stream (e.g., through

degradation), it should be reduced to the less hazardous iodide form. This is a critical step to

prevent the release of volatile iodine.

Experimental Protocol: Neutralization of Potential Elemental Iodine

Objective: To reduce any elemental iodine (I₂) to iodide (I⁻).

Materials:

Oxapropanium iodide waste solution.

10% Sodium thiosulfate (Na₂S₂O₃) solution.

Stir plate and stir bar.

Appropriate PPE.

Procedure:

Place the waste container in a chemical fume hood.

Slowly add the 10% sodium thiosulfate solution to the waste while stirring.
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If the solution has a yellow or brown tint (indicative of I₂), continue adding sodium

thiosulfate dropwise until the color disappears.

Once the solution is colorless, the neutralization of elemental iodine is complete.

Management of the Quaternary Ammonium Cation
The oxapropanium cation contains a 1,3-dioxolane ring, which is susceptible to hydrolysis

under acidic conditions.[5][6][7][8] This chemical property can be leveraged for its degradation.

However, for standard laboratory disposal, the primary route is collection by a licensed

hazardous waste disposal service.

The overall workflow for the disposal of oxapropanium iodide is summarized in the following

diagram:
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Caption: Workflow for the proper disposal of Oxapropanium Iodide.

Regulatory Considerations
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The disposal of oxapropanium iodide must comply with all local, state, and federal

regulations. In the United States, the Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA). While

oxapropanium iodide may not be specifically listed as a hazardous waste, it may be classified

as such based on its characteristics (e.g., toxicity). It is the responsibility of the waste generator

to make this determination. Always consult with your institution's EHS department for guidance

on proper waste classification and disposal procedures.

Conclusion
The safe and compliant disposal of oxapropanium iodide is a multi-faceted process that

requires a thorough understanding of its chemical properties and associated hazards. By

following the detailed procedures outlined in this guide, researchers and laboratory

professionals can mitigate risks to themselves and the environment. A commitment to rigorous

safety protocols and adherence to institutional and regulatory guidelines are the cornerstones

of responsible chemical waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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